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Compound of Interest

Compound Name: Aviglycine

Cat. No.: B1665843

Welcome to the technical support center for researchers and scientists utilizing aviglycine to
manage pre-harvest fruit drop in apples. This resource provides in-depth troubleshooting
guides, frequently asked questions (FAQSs), detailed experimental protocols, and comparative
data to assist you in your research and development efforts.

Frequently Asked Questions (FAQSs)

Q1: What is aviglycine and how does it prevent apple fruit drop?

Aviglycine (AVG) is a plant growth regulator that inhibits the production of ethylene, a plant
hormone that plays a crucial role in fruit ripening and abscission (the process of fruit drop).[1][2]
[3][4] Specifically, AVG blocks the enzyme 1-aminocyclopropane-1-carboxylic acid (ACC)
synthase, which is a key step in the ethylene biosynthesis pathway.[4][5] By reducing ethylene
levels, AVG delays ripening processes, including the enzymatic breakdown of cell walls in the
abscission zone at the fruit stem, thereby preventing premature fruit drop.[2][6]

Q2: What is the commercial formulation of aviglycine commonly used in research?

The most common commercial formulation of aviglycine is ReTain®, which contains 15% w/w
AVG. It is widely used in both commercial apple production and research to manage harvest,
reduce fruit drop, and maintain fruit quality.[1][7]

Q3: When is the optimal time to apply aviglycine?

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1665843?utm_src=pdf-interest
https://www.benchchem.com/product/b1665843?utm_src=pdf-body
https://www.benchchem.com/product/b1665843?utm_src=pdf-body
https://www.benchchem.com/product/b1665843?utm_src=pdf-body
https://www.canr.msu.edu/news/best-practices-for-using-retain-to-manage-apple-harvest
https://fruitgrowersnews.com/news/prevention-of-preharvest-drop-in-apple-orchards/
https://sumitomo-chem.com.au/blog/retain-advanced-fruit-management-apples
https://apal.org.au/getting-the-most-out-of-retain/
https://apal.org.au/getting-the-most-out-of-retain/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12411216/
https://fruitgrowersnews.com/news/prevention-of-preharvest-drop-in-apple-orchards/
https://extension.psu.edu/apple-pgrs-prevention-of-preharvest-drop-in-apple-orchards
https://www.benchchem.com/product/b1665843?utm_src=pdf-body
https://www.benchchem.com/product/b1665843?utm_src=pdf-body
https://www.canr.msu.edu/news/best-practices-for-using-retain-to-manage-apple-harvest
https://www.valentbiosciences.com/agriculture/products/retain/
https://www.benchchem.com/product/b1665843?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

The optimal application timing for aviglycine can vary depending on the desired outcome and
the apple cultivar. For maximum effect on reducing pre-harvest drop, application is generally
recommended 3 to 4 weeks before the anticipated harvest.[6][7][8][9] Applications made closer
to harvest (7-14 days before) will have a lesser impact on delaying ripening and color
development but can still be effective in controlling drop.[1][4]

Q4: What are the expected effects of aviglycine on apple quality besides fruit drop?

Besides controlling pre-harvest drop, aviglycine application can lead to several changes in
fruit quality, including:

Delayed Ripening: A general delay in the maturation process.[10][11][12][13]
» Increased Firmness: Treated fruits are often firmer at harvest and during storage.[3][10]
» Slower Starch Degradation: The conversion of starch to sugar is slowed down.[8][9][10]

¢ Reduced Soluble Solids Concentration (SSC): A lower sugar content at harvest is sometimes
observed.[8][10][14]

o Delayed Color Development: The development of red skin color can be delayed.[9][10]

 Inconsistent Effects on Fruit Size: Reports on the effect on fruit size vary, with some studies
showing an increase and others showing no effect or even a reduction.[8][10][14][15]

Troubleshooting Guide

This guide addresses common issues encountered during experiments with aviglycine for
apple fruit drop control.
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Issue

Potential Causes

Troubleshooting Steps &
Recommendations

Ineffective Control of Fruit

Drop

Incorrect Application Timing:
Applying too early or too late
can reduce efficacy. The onset
of action for AVG can be 10-14
days.[9][16]

Solution: Apply 3-4 weeks
before the expected natural
ethylene climacteric rise for the
specific cultivar.[6] Monitor fruit
maturity indicators to refine

timing.

Inadequate Concentration: The
applied dose may be too low
for the specific cultivar or

environmental conditions.

Solution: Consult literature for
recommended concentrations
for your cultivar. A common
rate is 125-250 mg/L.[13][17]
Higher concentrations (up to
264 mg/L) may not always

provide additional benefits.[8]

Poor Spray Coverage: Uneven
or insufficient application will

lead to inconsistent results.

Solution: Ensure thorough
coverage of the entire tree
canopy. Use of a nonionic or
organosilicone surfactant is
recommended to improve
uptake.[6][18] Apply under
slow-drying conditions (e.g.,
early morning) to enhance

absorption.[1]

Cultivar Insensitivity: Some
apple cultivars are less
responsive to aviglycine. For
example, 'Fuji* apples, which
produce low levels of ethylene,
may show little to no response.
[17]

Solution: Research the
ethylene production
characteristics of your target
cultivar. Consider alternative or
combination treatments for

less sensitive varieties.
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High Temperatures: Elevated
temperatures following
application can lead to

inconsistent results.[8]

Solution: Apply during cooler
parts of the day. Monitor
weather conditions post-
application and note any
extreme temperatures in your

experimental records.

Negative Impact on Fruit
Quality (e.g., poor color, low

sugar)

Application Timing and
Concentration: High rates or
early applications can
significantly delay ripening and

color development.[9][10]

Solution: To minimize impacts
on color, consider applying
closer to harvest (e.g., 7-14
days before).[1] Use the lowest
effective concentration. Split
applications may also be an

option.

Cultivar Sensitivity: Some
cultivars are more prone to
delayed coloration. ‘Gala’ and
'Honeycrisp' are considered

more sensitive.[1]

Solution: Conduct preliminary
trials with a range of
concentrations and timings on
a small batch of trees to
determine the optimal protocol

for your cultivar.

Inconsistent Results Across

Experiments

Variable Environmental
Conditions: Year-to-year
variations in climate can affect
tree physiology and the
effectiveness of plant growth

regulators.[13]

Solution: Maintain detailed
records of environmental
conditions (temperature,
humidity, rainfall) for each
experiment. This will help in
data analysis and

interpretation.

Differences in Crop Load:
Trees with a lighter crop load
may begin ethylene production
earlier, influencing the

response to aviglycine.[1]

Solution: Standardize crop
load as much as possible
across experimental units.
Record crop load as a
covariate in your experimental

design.

Experimental Protocols
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Protocol 1: Standard Application of Aviglycine for Pre-Harvest Drop Control
e Materials:

o Aviglycine (e.g., ReTain®)

[¢]

Nonionic or organosilicone surfactant

[e]

Calibrated sprayer

o

Personal Protective Equipment (PPE)

[¢]

pH meter and buffers
e Procedure:

1. Timing: ldentify the target application window, typically 3-4 weeks before the anticipated
commercial harvest date for the specific apple cultivar.

2. Solution Preparation:

» Determine the required volume of spray solution based on tree size and density to
ensure thorough coverage (typically 100 gallons per acre).[1]

» Check and adjust the water pH to be between 6 and 8.[1]

» Calculate the amount of aviglycine product needed to achieve the desired
concentration (e.g., 125 mg/L).

» Add the aviglycine to the spray tank with agitation.
» Add the surfactant at the recommended rate (e.g., 0.05-0.1% v/v).[18]
3. Application:

» Apply under slow-drying conditions (e.g., early morning with high humidity) and cool fruit
temperatures to maximize absorption.[1]

» Ensure a rain-free period of at least 6 hours post-application.[1]
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= Spray to the point of drip, ensuring complete and uniform coverage of the foliage and

fruit.

4. Data Collection:

= Monitor fruit drop at regular intervals (e.g., weekly) by counting the number of dropped

fruit under each tree.

» At harvest, collect fruit samples to assess quality parameters such as firmness, soluble
solids concentration (SSC), starch index, and color.

Quantitative Data Summary

The following tables summarize the effects of aviglycine on fruit drop and quality from various

studies.

Table 1: Effect of Aviglycine on Pre-Harvest Fruit Drop in Different Apple Cultivars
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Aviglycine L
Application )
_ (AVG) o Fruit Drop
Cultivar ) Timing (Weeks ) Reference
Concentration Reduction (%)
Before Harvest)
(mg/L)
Reduced from
‘Gala' 125 and 250 4 85% (control) to [13][17]
10%
No significant
- reduction; slight
'Fuji’ 125 and 250 4 _ [13][17]
increase
observed
Superior to NAA
‘Mclintosh' 150 4 o 9]
and daminozide
Significantly
o reduced drop
'Delicious’ 132 and 264 3 [8]
compared to
control
All
'Red Chief' 75, 150, 225 4 concentrations

reduced drop

Table 2: Effect of Aviglycine on Apple Fruit Quality Parameters
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Effect on
Effect on
_ AVG Effect on Soluble Effect on
Cultivar ] ] Starch Reference
Treatment  Firmness Solids Color
Index
(SSC)
No Slowed )
'Royal Not o _ Negatively
N Increased significant degradatio [10]
Gala' Specified ] affected
influence n
Delayed
o Delayed
75, 150, Maintained ) red color
'‘Mclintosh' ] - degradatio [91[12]
225 mg/L firmness developme
n
nt
Delayed Delayed
] Reduced ] No effect
o 132, 264 softening ] hydrolysis
'‘Delicious’ ) (in one of ) on red [8]
mg/L (in one of (in one of
two years) color
two years) two years)
] Higher Lower than
'Red Chief' 125 mg/L ] - - [14]
firmness control
Visualizations

Signaling Pathways and Experimental Workflows
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Physiological Effects
Ethylene Biosynthesis Pathway Fruit Ripening
e SAM e ACC Synthase _ [ ) O | Acc Oxidase H
S-i e (SAM) ‘l—aum propane-1- acid (ACC)‘ Ethylene B
i
Fruit Drop
Mechanism of Action
Aviglycine (AVG)

Click to download full resolution via product page

Caption: Aviglycine's inhibition of the ethylene biosynthesis pathway.
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Phase 1: Experimental Planning

Select Apple Cultivar

Determine Application Timing

(3-4 weeks pre-harvest)

Define AVG Concentrations

Phase 2: Treatnjent Application

Prepare Spray Solution
(AVG + Surfactant)

Apply to Trees
(Thorough Coverage)

Phase 3: Data Colvection & Analysis

Monitor Fruit Drop

l

Harvest Fruit at Maturity

'

Assess Fruit Quality
(Firmness, SSC, Starch, Color)

'

Statistical Analysis

Click to download full resolution via product page

Caption: A generalized workflow for aviglycine experiments on apples.
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Issue:
Ineffective Fruit Drop Control

/ / Potential CaUS(RA \

Incorrect Timing? Inadequate Concentration? Poor Coverage? Cultivar Insensitivity?

\

Vi T 1
/ Yes /Y es \Yes \Yes

Corrective Actions

Adjust application to Increase concentration Ensure thorough coverage Re-evaluate cultivar choice

3-4 weeks pre-harvest (within recommended limits) and use surfactant or consider alternatives

Click to download full resolution via product page

Caption: A troubleshooting decision tree for ineffective fruit drop control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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